Cas no 24664-56-0 (3H-Pyrazol-3-one,2,4-dihydro-5-methyl-2-phenyl-4-(1-pyrrolidinylmethylene)-)

24664-56-0 structure
Product Name:3H-Pyrazol-3-one,2,4-dihydro-5-methyl-2-phenyl-4-(1-pyrrolidinylmethylene)-
CAS No:24664-56-0
Molecular Formula:C15H17N3O
Molecular Weight:255.31498
CID:266727
PubChem ID:3038283
3H-Pyrazol-3-one,2,4-dihydro-5-methyl-2-phenyl-4-(1-pyrrolidinylmethylene)- Properties
Names and Identifiers
-
- 3H-Pyrazol-3-one,2,4-dihydro-5-methyl-2-phenyl-4-(1-pyrrolidinylmethylene)-
- (4Z)-5-methyl-2-phenyl-4-(pyrrolidin-1-ylmethylidene)pyrazol-3-one
- 2-Pyrazolin-5-one, 3-methyl-1-phenyl-4-((1-pyrrolidinyl)methylene)-
- 24664-56-0
- 3-Methyl-1-phenyl-4-((N-pyrrolidino)methylene)-2-pyrazolin-5-one
- 3-Methyl-1-phenyl-4-((1-pyrrolidinyl)methylene)-2-pyrazolin-5-one
- BRN 0798582
- 5-25-14-00511 (Beilstein Handbook Reference)
-
- InChIKey: WHNGAXRFVNWKEE-KAMYIIQDSA-N
- Inchi: InChI=1S/C15H17N3O/c1-12-14(11-17-9-5-6-10-17)15(19)18(16-12)13-7-3-2-4-8-13/h2-4,7-8,11H,5-6,9-10H2,1H3/b14-11-
- SMILES: CC1=NN(C2C=CC=CC=2)C(=O)/C/1=C\N1CCCC1
Computed Properties
- Exact Mass: 255.13731
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Rotatable Bond Count: 2
- Monoisotopic Mass: 255.137162174g/mol
- Heavy Atom Count: 19
- Complexity: 415
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 2.2
- Topological Polar Surface Area: 35.9Ų
Experimental Properties
- PSA: 35.91
3H-Pyrazol-3-one,2,4-dihydro-5-methyl-2-phenyl-4-(1-pyrrolidinylmethylene)- Related Literature
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Shaowen Xie,Yin Chen,Ziyu Guo,Yuecong Luo,Haihu Tan,Jie Zheng Mater. Chem. Front., 2021,5, 5418-5428
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Yi Zhang,Lu Qu,Yun Sun,YuPing Lin,Jing Zeng,LiXia He,Xiucun Li,Wen Gu,Jian Nie,Xiaoling Yu,XiaoYun Tong Food Funct., 2022,13, 12383-12399
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Xiao-Jing Xie,Heng Zeng,Weigang Lu,Dan Li J. Mater. Chem. A, 2023,11, 20459-20469
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6. Back cover
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Lorianne R. Shultz,Konstantin Preradovic,Suvash Ghimire,Hayden M. Hadley,Shaohua Xie,Varchaswal Kashyap,Melanie J. Beazley Catal. Sci. Technol., 2022,12, 3804-3816
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Sudheer Ganisetti,Anuraag Gaddam,Rajesh Kumar,Sathravada Balaji,Glenn C. Mather,Maria J. Pascual,Margit Fabian,Renée Siegel,Jürgen Senker,Vladislav V. Kharton,Julien Guénolé,N. M. Anoop Krishnan,José M. F. Ferreira,Amarnath R. Allu Phys. Chem. Chem. Phys., 2019,21, 23966-23977
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Chengliang He,Youwen Pan,Yanni Ouyang,Qing Shen,Yuan Gao,Kangrong Yan,Jin Fang,Yiyao Chen,Chang-Qi Ma,Jie Min,Chunfeng Zhang,Lijian Zuo,Hongzheng Chen Energy Environ. Sci., 2022,15, 2537-2544
24664-56-0 (3H-Pyrazol-3-one,2,4-dihydro-5-methyl-2-phenyl-4-(1-pyrrolidinylmethylene)-) Related Products
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